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Compound of Interest

Compound Name: 7-Deazaguanine

Cat. No.: B613801 Get Quote

Essential Safety and Handling Guide for 7-
Deazaguanine
This guide provides immediate and essential safety protocols for laboratory personnel,

researchers, and drug development professionals handling 7-Deazaguanine. Adherence to

these procedures is critical for ensuring personal safety and proper management of this

chemical.

Chemical Safety Profile: 7-Deazaguanine[1][2][3]

Property Value Source

Molecular Formula C6H6N4O [1][2]

Molecular Weight 150.14 g/mol [1][2]

Appearance Solid [3]

CAS Number 7355-55-7 [1][2][3]

Storage Temperature 4°C, protect from light [3]

Hazard Identification and Precautionary Measures[1][2][3]
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7-Deazaguanine is classified as a hazardous substance. The primary routes of exposure are

inhalation, ingestion, and skin or eye contact. It is crucial to understand and mitigate the risks

associated with this compound.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Harmful)
GHS07 Warning

H302: Harmful if

swallowed

Acute Toxicity, Dermal

(Harmful)
GHS07 Warning

H312: Harmful in

contact with skin

Skin

Corrosion/Irritation
GHS07 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
GHS07 Warning

H319: Causes serious

eye irritation

Acute Toxicity,

Inhalation (Harmful)
GHS07 Warning

H332: Harmful if

inhaled

Specific Target Organ

Toxicity (Single

Exposure)

GHS07 Warning
H335: May cause

respiratory irritation

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling 7-Deazaguanine. The

following equipment is mandatory to minimize exposure and ensure safety.
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PPE Category Item Specification

Hand Protection Gloves

Chemically resistant, non-latex

gloves (e.g., nitrile) should be

worn. Change gloves

frequently, especially after

contact with the chemical.[4][5]

[6]

Eye and Face Protection
Safety Glasses/Goggles and

Face Shield

Use safety goggles that

provide a complete seal

around the eyes. A face shield

should be worn in situations

with a high risk of splashing.[4]

Skin and Body Protection
Laboratory Coat and Full-

Length Clothing

A buttoned lab coat must be

worn over full-length pants and

closed-toe shoes to prevent

skin contact.[4][6]

Respiratory Protection Respirator

In cases of poor ventilation or

when handling fine powders

that can become airborne, a

suitable respirator is required.

[4][6]

Operational Plan: Handling and Disposal
Step-by-Step Handling Protocol

Preparation: Before handling, ensure that all necessary PPE is correctly worn and that a

chemical spill kit is readily accessible.[7]

Weighing and Transfer: Conduct all weighing and transferring of 7-Deazaguanine powder

within a certified chemical fume hood to control airborne particles.

Solution Preparation: When preparing solutions, add the solid 7-Deazaguanine to the

solvent slowly to prevent splashing.
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Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[1] Decontaminate the work area.

Storage: Store 7-Deazaguanine in a tightly sealed container in a cool, dry, and well-

ventilated area, protected from light.[3][8]

Disposal Plan
All waste containing 7-Deazaguanine, including contaminated PPE and cleaning materials,

must be treated as hazardous waste.

Segregation: Collect all 7-Deazaguanine waste in a dedicated, clearly labeled, and sealed

hazardous waste container.

Containerization: Use leak-proof, compatible plastic containers for waste collection.[9] For

solid waste, double-bagging is recommended.[9]

Labeling: Label the waste container with "Hazardous Waste" and the specific chemical

name, "7-Deazaguanine."

Disposal: Dispose of the hazardous waste through your institution's designated

environmental health and safety office, following all local, state, and federal regulations.[8]

Emergency Protocol: Spill Response
In the event of a 7-Deazaguanine spill, immediate and correct action is vital to contain the

material and prevent exposure.

Spill Cleanup Workflow

Initial Response Cleanup Procedure Final Steps

Evacuate Immediate Area Alert Others & Supervisor
If necessary

Assess Spill Size Don Appropriate PPEIf minor spill Contain Spill with Absorbent Material Gently Wet Powder to Prevent Dust Collect Material with Scoop Place in Hazardous Waste Bag Decontaminate Area Seal & Label Waste Report Incident
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Click to download full resolution via product page

Caption: Workflow for a minor chemical spill response.

Step-by-Step Spill Cleanup Protocol
Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel and your

supervisor.[10]

Assess the Spill: Determine the extent of the spill. For large spills, evacuate the laboratory

and contact your institution's emergency response team. The following steps are for minor

spills that can be handled by trained personnel.[11]

Don PPE: Put on all required personal protective equipment, including gloves, safety

goggles, a face shield, and a lab coat.[7]

Contain the Spill: Create a dike around the spill using an inert absorbent material like

vermiculite or sand to prevent it from spreading.[9][10]

Address Powder Spills: If the spill involves solid 7-Deazaguanine, carefully wet the powder

with a small amount of water to prevent it from becoming airborne before absorption.[7]

Absorb and Collect: Add absorbent material over the spill, working from the outside in.[9]

Once absorbed, use a scoop or tongs to collect the material and any broken glass.[7][12]

Package Waste: Place all contaminated materials, including used PPE, into a labeled

hazardous waste bag or container.[7][12] Double-bag the waste and seal it securely.[9]

Decontaminate the Area: Clean the spill area with a detergent and water solution, followed

by a rinse with water.[7]

Final Disposal: Dispose of the sealed hazardous waste container according to your

institution's procedures.

Report: Complete any necessary incident reports as required by your institution.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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